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Compound of Interest

Compound Name: 1-Chloro-2-methylpentane

Cat. No.: B081641

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of 1-Chloro-2-methylpentane, a chiral alkyl
halide of interest in synthetic organic chemistry. It covers its chemical identity, physical
properties, synthesis, reactivity, and safety protocols, presenting data in a structured format
suitable for a technical audience.

Chemical Identity and Structure

1-Chloro-2-methylpentane is a halogenated alkane with the chemical formula CeH13CI.[1][2]
[3][4] Its structure consists of a five-carbon pentane chain with a methyl group at the second
carbon and a chlorine atom attached to the first carbon. The presence of a stereocenter at the
C2 position means that 1-Chloro-2-methylpentane is a chiral molecule and can exist as two
distinct enantiomers: (S)-1-chloro-2-methylpentane and (R)-1-chloro-2-methylpentane.[1]
The IUPAC name for this compound is 1-chloro-2-methylpentane.[3][4]

e Synonyms: 2-Methylpentyl chloride[2]
o CAS Registry Number: 14753-05-0[2][3][4]

Caption: Chemical structure of 1-Chloro-2-methylpentane.

Physicochemical Properties
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The physical and chemical properties of 1-Chloro-2-methylpentane are summarized below.
These properties are essential for its handling, use in reactions, and purification.

Property Value Source(s)
Molecular Formula CeH13ClI [1112][3]
Molecular Weight 120.62 g/mol [1][2]13]
Boiling Point 120 °C (lit.) [2]

Melting Point -35.1 °C (estimate) [2]

Density 0.870 g/cm? [2]
Refractive Index 1.4190 - 1.4220 [2]

Water Solubility Insoluble [2]
Appearance Colorle-ss t.o Almost Colorless 5]

Clear Liquid

Synthesis and Production

1-Chloro-2-methylpentane is typically synthesized from its corresponding alcohol, 2-methyl-1-
pentanol, via nucleophilic substitution. Common chlorinating agents for this transformation
include thionyl chloride (SOCI2) or hydrogen chloride (HCI) in the presence of a catalyst like
zinc chloride (ZnClz2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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